4,4'-Oxybis(N,N-diethylbenzamide)

• IUPAC Name: 4-[4-(diethylcarbamoyl)phenoxy]-N,N-diethylbenzamide
• InChI: InChI=1S/C22H28N2O3/c1-5-23(6-2)21(25)17-9-13-19(14-10-17)27-20-15-11-18(12-16-20)22(26)24(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key: VDNHWCSHUPSBLR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)N(CC)CC
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

4,4’-Oxybis(N,N-diethylbenzamide) is a chemical compound with the CAS Number: 312748-94-0. It has a molecular weight of 368.48 and its molecular formula is C22H28N2O3. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for 4,4’-Oxybis(N,N-diethylbenzamide) is 1S/C22H28N2O3/c1-5-23(6-2)21(25)17-9-13-19(14-10-17)27-20-15-11-18(12-16-20)22(26)24(7-3)8-4/h9-16H,5-8H2,1-4H3. This compound has 5 H bond acceptors, 0 H bond donors, and 8 freely rotating bonds.

Physical And Chemical Properties Analysis

4,4’-Oxybis(N,N-diethylbenzamide) has a density of 1.1±0.1 g/cm3, a boiling point of 541.8±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.4 mmHg at 25°C. Its enthalpy of vaporization is 82.0±3.0 kJ/mol, and it has a flash point of 281.5±25.9 °C. The compound’s molar refractivity is 108.0±0.3 cm3, and it has a molar volume of 336.6±3.0 cm3.

Scientific Research Applications

Synthesis and Polymer Research

4,4'-Oxybis(N,N-diethylbenzamide) and its derivatives have been utilized in the synthesis of novel polymers and metal complexes. For instance, research by Kaya and Yıldırım (2008) involved synthesizing Schiff bases from 4,4'-oxybis[N-(2-hydroxybenzilidene)aniline] and related compounds, subsequently polymerizing them. These polymers exhibited semiconductive properties and variable optical band gaps, indicating potential applications in electronics and optics (Kaya & Yıldırım, 2008).

Material Science and Structural Analysis

In material science, the compound has been utilized in creating and analyzing various materials. Wen et al. (2011) developed a three-dimensional metal-organic framework using a precursor related to 4,4'-Oxybis(N,N-diethylbenzamide), showcasing its utility in constructing novel materials with potential applications in catalysis and gas storage (Wen, Jiang, Wang, & Wang, 2011).

Analytical Chemistry

In analytical chemistry, the compound's derivatives have been synthesized and characterized for their molecular structure and spectra. Liu et al. (2013) conducted an experimental and theoretical investigation of 4,4'-dihydroxydiphenyl ether and 4,4'-oxybis(1-methoxybenzene), providing insights into their molecular properties (Liu, Wei, Wang, & Wang, 2013).

Solubility Studies

Solubility in supercritical carbon dioxide, an important parameter in material processing, has been studied for compounds like 2,2′-Oxybis(N,N-diethylacetamide). Liu et al. (2008) synthesized and confirmed the structures of such compounds, providing valuable data for their solubility in supercritical carbon dioxide, which is crucial for applications in extraction and material processing (Liu, Yang, Wang, & Li, 2008).

Safety and Hazards

The safety information for 4,4’-Oxybis(N,N-diethylbenzamide) includes several hazard statements: H302, H315, H319, H335. The compound has been assigned the signal word “Warning” and is associated with the GHS07 pictogram.